Cas no 518054-63-2 (N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 518054-63-2
• MF: C₁₉H₁₈ClNO₄S
• MW: 391.86852312088
• CID: 5923540
• PubChem ID: 992602
• Update Time: 2025-06-13

N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetyl-7-chloro-2-methylbenzofuran-5-yl)-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-(3-acetyl-7-chloro-2-methyl-5-benzofuranyl)-2,5-dimethyl-
• N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzenesulfonamide
• EU-0014989
• F1269-0406
• N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide
• AP-906/41639974
• 518054-63-2
• AKOS001673293

• Inchi： 1S/C19H18ClNO4S/c1-10-5-6-11(2)17(7-10)26(23,24)21-14-8-15-18(12(3)22)13(4)25-19(15)16(20)9-14/h5-9,21H,1-4H3
• InChI Key： OEAWMUJCFIKLHI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(Cl)=C3OC(C)=C(C(C)=O)C3=C2)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 391.0645069g/mol
• Monoisotopic Mass: 391.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 557.7±60.0 °C(Predicted)
• pka: 7.58±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 518054-63-2)

The compound N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 518054-63-2) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular architecture, featuring a benzofuran core substituted with acetyl, chloro, and methyl groups, as well as a dimethylbenzene sulfonamide moiety, makes it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly due to its bioactive properties and selective binding affinity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide stands out due to its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in scientific databases. Its chlorobenzofuran scaffold is particularly noteworthy, as similar structures have been linked to anti-inflammatory and anticancer activities. This aligns with current trends in targeted therapy and precision medicine, where users often query "novel sulfonamide derivatives for cancer research" or "benzofuran-based drug design."

The synthesis of CAS No. 518054-63-2 involves multi-step organic reactions, including sulfonylation and acylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further studies. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in analytical chemistry and pharmaceutical development.

From a commercial perspective, N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide is available through specialized chemical suppliers, often listed under categories like "research chemicals" or "pharmaceutical intermediates." Its pricing and availability are influenced by factors such as scale of production and regulatory compliance, which are common concerns for buyers. Searches like "where to buy CAS 518054-63-2" or "suppliers of benzofuran sulfonamides" highlight the market's interest in this niche.

Environmental and safety considerations are also paramount when handling CAS No. 518054-63-2. While not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended. This aligns with broader industry queries about "safe handling of sulfonamides" and "chemical storage guidelines," emphasizing the need for responsible usage in research settings.

In summary, N-(3-acetyl-7-chloro-2-methyl-1-benzofuran-5-yl)-2,5-dimethylbenzene-1-sulfonamide represents a fascinating intersection of chemistry and pharmacology. Its structural complexity, coupled with its potential applications in drug discovery and molecular biology, ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new avenues for treating complex diseases, answering the growing demand for innovative therapeutic agents.